Cas no 125640-35-9 (Lanost-7-en-18-oicacid, 20-hydroxy-3-[(O-3-O-methyl-6-O-sulfo-b-D-glucopyranosyl-(1®3)-O-6-O-sulfo-b-D-glucopyranosyl-(1®4)-O-6-deoxy-b-D-glucopyranosyl-(1®2)-4-O-sulfo-b-D-xylopyranosyl)oxy]-23-oxo-, g-lactone, (3b)- (9CI))

Lanost-7-en-18-oicacid, 20-hydroxy-3-[(O-3-O-methyl-6-O-sulfo-b-D-glucopyranosyl-(1®3)-O-6-O-sulfo-b-D-glucopyranosyl-(1®4)-O-6-deoxy-b-D-glucopyranosyl-(1®2)-4-O-sulfo-b-D-xylopyranosyl)oxy]-23-oxo-, g-lactone, (3b)- (9CI) structure
125640-35-9 structure
Product Name:Lanost-7-en-18-oicacid, 20-hydroxy-3-[(O-3-O-methyl-6-O-sulfo-b-D-glucopyranosyl-(1®3)-O-6-O-sulfo-b-D-glucopyranosyl-(1®4)-O-6-deoxy-b-D-glucopyranosyl-(1®2)-4-O-sulfo-b-D-xylopyranosyl)oxy]-23-oxo-, g-lactone, (3b)- (9CI)
CAS No:125640-35-9
MF:C54H86O31S3
MW:1327.43705701828
CID:180917
PubChem ID:181422
Update Time:2025-04-19

Lanost-7-en-18-oicacid, 20-hydroxy-3-[(O-3-O-methyl-6-O-sulfo-b-D-glucopyranosyl-(1®3)-O-6-O-sulfo-b-D-glucopyranosyl-(1®4)-O-6-deoxy-b-D-glucopyranosyl-(1®2)-4-O-sulfo-b-D-xylopyranosyl)oxy]-23-oxo-, g-lactone, (3b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cucumechinoside F
    • 2)-4-O-sulfo-b-D-xylopyranosyl)oxy]-23-oxo-, g-lactone, (3b)- (9CI)
    • 3)-O-6-O-sulfo-b-D-glucopyranosyl-(1&
    • 3)-O-6-O-sulfo-b-D-glucopyranosyl-(1&reg
    • 4)-O-6-deoxy-b-D-glucopyranosyl-(1&reg
    • 125640-35-9
    • Lanost-7-en-18-oic acid, 20-hydroxy-3-((O-3-O-methyl-6-O-sulfo-beta-D-glucopyranosyl-(1-3)-O-6-O-sulfo-beta-D-glucopyranosyl-(1-4)-O-6-deoxy-beta-D-glucopyranosyl-(1-2)-4-O-sulfo-beta-D-xylopyranosyl)oxy)-23-oxo-, gamma-lactone, (3beta)-
    • Lanost-7-en-18-oicacid, 20-hydroxy-3-[(O-3-O-methyl-6-O-sulfo-b-D-glucopyranosyl-(1®3)-O-6-O-sulfo-b-D-glucopyranosyl-(1®4)-O-6-deoxy-b-D-glucopyranosyl-(1®2)-4-O-sulfo-b-D-xylopyranosyl)oxy]-23-oxo-, g-lactone, (3b)- (9CI)
    • Inchi: 1S/C54H86O31S3/c1-23(2)18-25(55)19-53(8)32-13-16-52(7)28-10-11-31-50(4,5)33(14-15-51(31,6)27(28)12-17-54(32,52)49(63)84-53)79-48-43(35(57)30(21-74-48)85-88(70,71)72)82-46-37(59)36(58)40(24(3)77-46)80-45-26(20-75-86(64,65)66)41(38(60)44(62)83-45)81-47-39(61)42(73-9)34(56)29(78-47)22-76-87(67,68)69/h10,23-24,26-27,29-48,56-62H,11-22H2,1-9H3,(H,64,65,66)(H,67,68,69)(H,70,71,72)
    • InChI Key: XAZBKSDGZOMATA-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)OC1COC(C(C1O)OC1C(C(C(C(C)O1)OC1C(COS(=O)(=O)O)C(C(C(O)O1)O)OC1C(C(C(C(COS(=O)(=O)O)O1)O)OC)O)O)O)OC1CCC2(C)C(CC=C3C2CCC24C(=O)OC(C)(CC(CC(C)C)=O)C2CCC43C)C1(C)C

Computed Properties

  • Exact Mass: 1326.43158
  • Monoisotopic Mass: 1326.432
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 31
  • Heavy Atom Count: 88
  • Rotatable Bond Count: 21
  • Complexity: 2900
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 27
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 484Ų

Experimental Properties

  • Density: 1.57
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.626
  • PSA: 458.85

Lanost-7-en-18-oicacid, 20-hydroxy-3-[(O-3-O-methyl-6-O-sulfo-b-D-glucopyranosyl-(1®3)-O-6-O-sulfo-b-D-glucopyranosyl-(1®4)-O-6-deoxy-b-D-glucopyranosyl-(1®2)-4-O-sulfo-b-D-xylopyranosyl)oxy]-23-oxo-, g-lactone, (3b)- (9CI) Related Literature

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